Cas no 1131148-27-0 (tert-Butyl N-(1H-1,2,3-benzotriazol-1-ylmethyl)-N-(oxolan-2-ylmethyl)carbamate)

Tert-Butyl N-(1H-1,2,3-benzotriazol-1-ylmethyl)-N-(oxolan-2-ylmethyl)carbamate is a specialized carbamate derivative featuring a benzotriazole and tetrahydrofuran (THF) moiety. This compound is primarily utilized in organic synthesis as a versatile intermediate, particularly in peptide coupling and protecting group strategies. The benzotriazole group enhances reactivity in amide bond formation, while the THF-derived substituent contributes to solubility and stability in various reaction conditions. The tert-butyl carbamate (Boc) protecting group ensures selective deprotection under mild acidic conditions, making it valuable in multi-step syntheses. Its well-defined structure and functional group compatibility make it suitable for applications in medicinal chemistry and complex molecule construction.
tert-Butyl N-(1H-1,2,3-benzotriazol-1-ylmethyl)-N-(oxolan-2-ylmethyl)carbamate structure
1131148-27-0 structure
Product Name:tert-Butyl N-(1H-1,2,3-benzotriazol-1-ylmethyl)-N-(oxolan-2-ylmethyl)carbamate
CAS No:1131148-27-0
MF:C17H24N4O3
MW:332.397463798523
CID:4572337
Update Time:2025-05-25

tert-Butyl N-(1H-1,2,3-benzotriazol-1-ylmethyl)-N-(oxolan-2-ylmethyl)carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl N-(1H-1,2,3-benzotriazol-1-ylmethyl)-N-(oxolan-2-ylmethyl)carbamate
    • Inchi: 1S/C17H24N4O3/c1-17(2,3)24-16(22)20(11-13-7-6-10-23-13)12-21-15-9-5-4-8-14(15)18-19-21/h4-5,8-9,13H,6-7,10-12H2,1-3H3
    • InChI Key: FUGSGULHNZRVAD-UHFFFAOYSA-N
    • SMILES: C(OC(C)(C)C)(=O)N(CN1C2=CC=CC=C2N=N1)CC1CCCO1

tert-Butyl N-(1H-1,2,3-benzotriazol-1-ylmethyl)-N-(oxolan-2-ylmethyl)carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
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tert-Butyl N-(1H-1,2,3-benzotriazol-1-ylmethyl)-N-(oxolan-2-ylmethyl)carbamate
1131148-27-0 95%
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eNovation Chemicals LLC
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Additional information on tert-Butyl N-(1H-1,2,3-benzotriazol-1-ylmethyl)-N-(oxolan-2-ylmethyl)carbamate

Comprehensive Overview of tert-Butyl N-(1H-1,2,3-benzotriazol-1-ylmethyl)-N-(oxolan-2-ylmethyl)carbamate (CAS No. 1131148-27-0)

The compound tert-Butyl N-(1H-1,2,3-benzotriazol-1-ylmethyl)-N-(oxolan-2-ylmethyl)carbamate (CAS No. 1131148-27-0) is a specialized carbamate derivative with significant applications in organic synthesis and pharmaceutical research. Its unique structure, featuring a benzotriazole moiety and a tetrahydrofuran (THF) ring, makes it a versatile intermediate for constructing complex molecules. Researchers and chemists are increasingly interested in this compound due to its potential in drug discovery and peptide synthesis, aligning with the growing demand for novel therapeutic agents.

One of the key features of tert-Butyl N-(1H-1,2,3-benzotriazol-1-ylmethyl)-N-(oxolan-2-ylmethyl)carbamate is its role as a protecting group in organic chemistry. The tert-butyloxycarbonyl (Boc) group is widely used to shield amines during multi-step syntheses, ensuring selectivity and efficiency. This compound’s incorporation of a benzotriazole unit further enhances its reactivity, enabling precise control over reaction pathways. Such properties are critical in the development of bioconjugates and small-molecule inhibitors, which are hot topics in cancer research and neurodegenerative disease studies.

In recent years, the scientific community has focused on sustainable chemistry and green synthesis, and tert-Butyl N-(1H-1,2,3-benzotriazol-1-ylmethyl)-N-(oxolan-2-ylmethyl)carbamate aligns with these trends. Its efficient synthesis routes and potential for catalytic applications reduce waste and energy consumption, addressing environmental concerns. Additionally, its stability under various conditions makes it a reliable choice for high-throughput screening and combinatorial chemistry, which are essential for accelerating drug development.

The compound’s CAS No. 1131148-27-0 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in academic and industrial research. Users often inquire about its spectroscopic data, solubility, and handling precautions, highlighting the need for detailed technical documentation. Furthermore, its potential as a building block for heterocyclic compounds has sparked interest in medicinal chemistry forums, where discussions revolve around optimizing its synthetic routes.

Another area of interest is the compound’s applicability in peptide coupling reactions. The benzotriazole group acts as an activating agent, facilitating the formation of amide bonds, a cornerstone of peptide-based therapeutics. This aligns with the rising demand for biologics and personalized medicine, where precision and efficiency are paramount. Researchers are also exploring its use in click chemistry, a technique gaining traction for its modularity and speed in constructing molecular architectures.

From a commercial perspective, tert-Butyl N-(1H-1,2,3-benzotriazol-1-ylmethyl)-N-(oxolan-2-ylmethyl)carbamate is available through specialized chemical suppliers, often in high purity grades suitable for GMP-compliant processes. Its pricing and availability are common queries, underscoring its value in large-scale manufacturing. As the pharmaceutical industry shifts toward continuous flow chemistry, this compound’s compatibility with such systems could further elevate its importance.

In summary, tert-Butyl N-(1H-1,2,3-benzotriazol-1-ylmethyl)-N-(oxolan-2-ylmethyl)carbamate (CAS No. 1131148-27-0) is a multifaceted compound with broad utility in organic synthesis, drug discovery, and material science. Its alignment with contemporary research trends, such as green chemistry and bioconjugation, ensures its continued relevance. For researchers seeking reliable intermediates with robust functionality, this compound represents a compelling choice.

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